Cas no 67215-14-9 (Ethanamine, 2-(phenylsulfinyl)-)
Ethanamine, 2-(phenylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine, 2-(phenylsulfinyl)-
- 2-(Phenylsulfinyl)ethan-1-amine
- 2-(benzenesulfinyl)ethan-1-amine
- EN300-73661
- 67215-14-9
- AKOS010556915
- CS-0286830
-
- Inchi: 1S/C8H11NOS/c9-6-7-11(10)8-4-2-1-3-5-8/h1-5H,6-7,9H2
- InChI Key: USGBICHYFBISPZ-UHFFFAOYSA-N
- SMILES: C(N)CS(C1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 169.05613515Da
- Monoisotopic Mass: 169.05613515Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 62.3Ų
Ethanamine, 2-(phenylsulfinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-50mg |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 50mg |
¥3153.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-100mg |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 100mg |
¥4363.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-250mg |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 250mg |
¥7257.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-500mg |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 500mg |
¥12960.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-1g |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 1g |
¥16578.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357500-2.5g |
2-(Phenylsulfinyl)ethan-1-amine |
67215-14-9 | 95% | 2.5g |
¥32454.00 | 2024-05-04 | |
| Enamine | EN300-73661-0.05g |
2-(benzenesulfinyl)ethan-1-amine |
67215-14-9 | 0.05g |
$135.0 | 2023-02-12 | ||
| Enamine | EN300-73661-0.1g |
2-(benzenesulfinyl)ethan-1-amine |
67215-14-9 | 0.1g |
$202.0 | 2023-02-12 | ||
| Enamine | EN300-73661-0.25g |
2-(benzenesulfinyl)ethan-1-amine |
67215-14-9 | 0.25g |
$288.0 | 2023-02-12 | ||
| Enamine | EN300-73661-0.5g |
2-(benzenesulfinyl)ethan-1-amine |
67215-14-9 | 0.5g |
$480.0 | 2023-02-12 |
Ethanamine, 2-(phenylsulfinyl)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Ethanamine, 2-(phenylsulfinyl)-
Ethanamine, 2-(phenylsulfinyl) and Its Applications in Modern Chemical Research
Ethanamine, 2-(phenylsulfinyl), with the CAS number 67215-14-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular studies. The presence of a phenylsulfinyl group in its molecular structure imparts distinct reactivity and interaction capabilities, making it a valuable candidate for various synthetic and analytical processes.
The molecular formula of Ethanamine, 2-(phenylsulfinyl) is C8H11NO2S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This arrangement contributes to its versatility in chemical reactions, particularly in the synthesis of more complex molecules. The compound's solubility profile and stability under different conditions further enhance its utility in laboratory settings. Researchers have leveraged these properties to explore its role in developing novel therapeutic agents and understanding biological pathways.
In recent years, Ethanamine, 2-(phenylsulfinyl) has been the focus of numerous studies aiming to uncover new applications in pharmaceuticals. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or intermediate in the synthesis of drugs targeting specific diseases. For instance, sulfinyl-containing compounds have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses and metabolic disorders. The< strong>phenylsulfinyl group's ability to engage in hydrogen bonding and π-stacking interactions makes it particularly interesting for designing molecules that can interact with biological targets.
One of the most compelling aspects of Ethanamine, 2-(phenylsulfinyl) is its role in medicinal chemistry. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. By modifying the substituents around the sulfinyl group or introducing additional functional groups, scientists can fine-tune the compound's activity and selectivity. These modifications have led to the discovery of several lead compounds that are currently undergoing further investigation in clinical trials. The compound's versatility as a building block underscores its importance in the drug discovery pipeline.
The chemical synthesis of Ethanamine, 2-(phenylsulfinyl) involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include sulfonylation reactions followed by reduction or amination steps to introduce the ethanamine moiety. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its use in downstream applications. Techniques such as chromatography and spectroscopic methods are employed to characterize the synthesized compound, ensuring its structural integrity.
The analytical characterization of Ethanamine, 2-(phenylsulfinyl) is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to determine its purity and molecular structure. These analytical methods provide valuable insights into the compound's behavior under different conditions and help researchers optimize its synthesis and application.
In addition to its pharmaceutical applications, Ethanamine, 2-(phenylsulfinyl) has found utility in materials science and chemical biology. Its ability to form stable complexes with metal ions makes it a potential candidate for designing metal-organic frameworks (MOFs) or catalysts. Furthermore, its interaction with biological molecules has been explored in studies aimed at understanding protein-ligand binding mechanisms. These findings highlight the compound's broad applicability across multiple scientific disciplines.
The latest research on Ethanamine, 2-(phenylsulfinyl) continues to reveal new possibilities for its use in addressing complex scientific challenges. For example, studies have demonstrated its potential as an intermediate in the synthesis of chiral compounds, which are essential for creating enantiomerically pure drugs with improved efficacy and reduced side effects. The< strong>phenylsulfinyl group's ability to influence stereoelectronic properties makes it a valuable tool for asymmetric synthesis.
The future prospects for Ethanamine, 2-(phenylsulfinyl) are promising, with ongoing research focusing on expanding its applications into areas such as nanotechnology and green chemistry. Innovations in synthetic chemistry are expected to further enhance the accessibility and scalability of this compound, enabling more widespread use in industrial and academic settings. As our understanding of its properties grows, so too will the number of innovative ways it can be utilized.
67215-14-9 (Ethanamine, 2-(phenylsulfinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)